Cas no 392236-73-6 (N-(2-benzoyl-4-methylphenyl)furan-2-carboxamide)

• Product Name: N-(2-benzoyl-4-methylphenyl)furan-2-carboxamide
• CAS No: 392236-73-6
• MF: C₁₉H₁₅NO₃
• MW: 305.327305078506
• CID: 6075936
• PubChem ID: 5112625
• Update Time: 2025-07-21

N-(2-benzoyl-4-methylphenyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-4-methylphenyl)furan-2-carboxamide
• 2-Furancarboxamide, N-(2-benzoyl-4-methylphenyl)-
• Oprea1_859739
• SR-01000420184
• AKOS001599605
• SR-01000420184-1
• HMS1414P04
• IFLab1_001038
• 392236-73-6
• F0298-0210

• Inchi： 1S/C19H15NO3/c1-13-9-10-16(20-19(22)17-8-5-11-23-17)15(12-13)18(21)14-6-3-2-4-7-14/h2-12H,1H3,(H,20,22)
• InChI Key： OQWJUUPARBSODR-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC=C(C)C=C1C(=O)C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 305.10519334g/mol
• Monoisotopic Mass: 305.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 420.0±45.0 °C(Predicted)
• pka: 12.32±0.70(Predicted)

Additional information on N-(2-benzoyl-4-methylphenyl)furan-2-carboxamide

Introduction to N-(2-benzoyl-4-methylphenyl)furan-2-carboxamide (CAS No. 392236-73-6)

N-(2-benzoyl-4-methylphenyl)furan-2-carboxamide, identified by its Chemical Abstracts Service number (CAS No. 392236-73-6), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a benzoyl group and a furan ring, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis of N-(2-benzoyl-4-methylphenyl)furan-2-carboxamide involves intricate organic reactions that highlight the expertise required in medicinal chemistry. The benzoyl moiety, attached to a methyl-substituted phenyl ring, enhances the molecule's ability to interact with biological targets, while the furan ring introduces additional functional diversity. These structural elements are critical in determining the compound's pharmacokinetic behavior and its potential efficacy in various biological systems.

In recent years, there has been a surge in research focused on developing novel molecules with therapeutic potential. N-(2-benzoyl-4-methylphenyl)furan-2-carboxamide has emerged as a compound of interest due to its unique structural composition and reported biological activities. Studies have demonstrated that this molecule exhibits inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. These findings have opened up new avenues for further investigation into its potential applications in drug discovery.

The pharmacological profile of N-(2-benzoyl-4-methylphenyl)furan-2-carboxamide has been the focus of several preclinical studies. Researchers have explored its interactions with molecular targets such as kinases and proteases, which play crucial roles in signal transduction pathways. The compound's ability to modulate these pathways suggests its potential as an inhibitor in the treatment of conditions like cancer and inflammatory disorders. Additionally, its structural similarity to known bioactive molecules makes it a valuable scaffold for designing next-generation therapeutics.

One of the most compelling aspects of N-(2-benzoyl-4-methylphenyl)furan-2-carboxamide is its synthetic accessibility. The availability of efficient synthetic routes allows for rapid exploration of analogues and derivatives, which can be fine-tuned to enhance potency and selectivity. This flexibility is crucial in drug development, where optimizing a molecule's properties is essential for achieving clinical efficacy while minimizing side effects.

The chemical properties of this compound also make it an interesting candidate for formulation studies. Its solubility profile, stability under various conditions, and compatibility with different drug delivery systems are critical factors that influence its potential as a pharmaceutical agent. Researchers are investigating ways to improve its bioavailability and pharmacokinetic properties through advanced formulation techniques.

In conclusion, N-(2-benzoyl-4-methylphenyl)furan-2-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising biological activities, positions it as a valuable compound for further research and development. As our understanding of biological pathways continues to evolve, compounds like N-(2-benzoyl-4-methylphenyl)furan-2-carboxamide will play an increasingly important role in the discovery and development of new therapeutic agents.